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Compound of Interest

Compound Name: Calcium Carbonate

CAS No.: 13701-58-1

Cat. No.: B10761203

Get Quote

Senior Application Scientist Note: In my 15 years overseeing laboratory operations, I have seen

more plumbing infrastructure damaged by "harmless" calcium carbonate slurries than by

corrosive acids. While

is chemically benign (GRAS status), its physical properties—specifically sedimentation and
scaling—pose significant logistical risks. This guide treats Calcium Carbonate not just as a
chemical reagent, but as a material that requires specific mechanical handling to ensure facility
integrity.

Regulatory Status & Hazard Assessment
Before initiating disposal, you must validate the material's state. While Calcium Carbonate
itself is not RCRA-listed, its absorptive nature means it often carries the hazard profile of the

last substance it touched.
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Parameter Classification Critical Thresholds

RCRA Status Non-Hazardous Not listed under 40 CFR 261

Physical Hazard Nuisance Dust Inhalation risk if aerosolized

Chemical Hazard Alkaline Reactivity

Reacts vigorously with acids

(releases

)

OSHA PEL Particulate
15 mg/m³ (Total); 5 mg/m³

(Respirable)

Plumbing Risk High
Insoluble; forms concrete-like

plugs in P-traps

Disposal Decision Logic
Do not default to "down the drain" simply because the pH is neutral. Use this logic flow to

determine the correct waste stream.
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Waste Generated: Calcium Carbonate

Is it contaminated with
hazardous chemicals?

Dispose as HAZARDOUS WASTE
(Follow protocol for contaminant)

Yes

Physical State?

No (Pure/Inert)

Dry Solid / Powder Aqueous Slurry / Suspension

PROTOCOL A:
Solid Waste / Lab Trash

(Double Bagged)

PROTOCOL B:
Sedimentation & Decanting

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate disposal pathway based on

contamination status and physical state.

Detailed Disposal Protocols
Protocol A: Solid Waste (Dry Reagent/Powder)
Applicability: Expired reagents, spill cleanup residue (non-toxic), or excess dry material.
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The "Dust Cloud" Risk: The primary danger here is not toxicity, but the creation of a respirable

dust cloud during transfer.

Container Selection: Use a high-density polyethylene (HDPE) bag or the original container.

Dampening (Optional but Recommended): If disposing of fine mesh powder (>400 mesh),

mist slightly with water to suppress dust before sealing.

Sealing: Double-bag the material to prevent rupture in the facility dumpster.

Labeling: Label as "Non-Hazardous Waste - Calcium Carbonate."

disposal: Place in the standard laboratory trash or non-hazardous chemical waste stream

depending on your facility's EHS specific rules.

Protocol B: Aqueous Slurry (Suspensions)
Applicability: Reaction byproducts or washed precipitates.

The "Plumbing" Risk:

has extremely low solubility in water (~15 mg/L). If you pour a slurry down the sink, the water
acts as a carrier fluid only until the velocity drops in the P-trap. There, the carbonate settles and
hardens.

Step-by-Step Management:

Sedimentation: Allow the container to stand undisturbed for 12-24 hours.

settles rapidly.

Decanting: Carefully pour off the clear supernatant liquid (water) into the sink, provided the

pH is between 5.5 and 10.0.

Drying: Allow the remaining wet solid to air dry in a fume hood or drying oven.

Disposal: Once solid, follow Protocol A.

Functional Application: Acid Neutralization
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Calcium Carbonate is the safest choice for neutralizing strong acid spills (e.g., Hydrochloric

Acid). Unlike Sodium Bicarbonate (which fizzes violently) or Sodium Hydroxide (which can

cause thermal splatter),

reacts in a controlled, self-limiting manner.

Mechanism:

Acid Spill Detected Don PPE:
Goggles, Gloves, N95

Apply CaCO3 Slurry
or Powder to Perimeter

Wait for Effervescence
(CO2 Release) to Stop

Check pH
(Target: 6.0 - 8.0)

pH < 6.0 Collect Solids
(Dispose as Non-Haz)

pH Neutral

Click to download full resolution via product page

Figure 2: Operational workflow for using Calcium Carbonate to neutralize acid spills safely.

Key Technical Nuance:

The

Factor: The reaction releases Carbon Dioxide. In a confined space (e.g., a small cold room),
this can displace oxygen. Always ensure ventilation is active before neutralizing large spills
(>500mL of acid).

The Endpoint: The reaction is self-indicating. When the fizzing stops, the acid is largely

consumed.

Data & Physical Properties
Personal Protective Equipment (PPE) Matrix
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Hazard Type Recommended PPE Rationale

Inhalation N95 Respirator
Prevents inhalation of fine
particulate (nuisance
dust).

Ocular Safety Goggles

Mechanical irritation from dust

is common; prevents corneal

scratching.

| Dermal | Nitrile Gloves | While non-corrosive, it dries skin significantly; prevents cross-

contamination. |

Physical Properties Relevant to Disposal

Property Value Implication

Solubility (Water) ~0.013 g/L @ 25°C
DO NOT SINK DISPOSE.

Will precipitate and clog.

pH (Slurry) 8.0 - 9.0
Mildly alkaline; generally safe

for drain supernatant only.

| Specific Gravity | 2.7 - 2.9 | Heavy; settles quickly in traps and pipes. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tsapps.nist.gov [tsapps.nist.gov]

2. assets.greenbook.net [assets.greenbook.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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